Silver ammonium lactate

Specification

• CAS No.: 102492-24-0
• Molecular Formula: C6H14AgNO6
• Molecular Weight: 304.05 g/mol
• IUPAC Name: azanium;silver;2-hydroxypropanoate
• Standard InChI: InChI=1S/2C3H6O3.Ag.H3N/c2*1-2(4)3(5)6;;/h2*2,4H,1H3,(H,5,6);;1H3/q;;+1;/p-1
• Standard InChI Key: SAIUEJADQOMVBR-UHFFFAOYSA-M
• Canonical SMILES: CC(C(=O)[O-])O.CC(C(=O)[O-])O.[NH4+].[Ag+]

Introduction

Chemical Identity and Structural Characteristics

Silver ammonium lactate is classified as a ternary complex, where silver (Ag⁺) coordinates with both ammonium (NH₄⁺) and lactate (C₃H₅O₃⁻) ions. The lactate ion, derived from lactic acid (CH₃CH(OH)COOH), acts as a bidentate ligand, binding through its carboxylate and hydroxyl groups. The ammonium ion likely participates in ionic interactions, stabilizing the crystal lattice.

Table 1: Fundamental Properties of Silver Ammonium Lactate

Property	Value/Description
Molecular Formula	C₃H₉AgNO₃
Molecular Weight	304.05 g/mol
Parent Compound	Lactic Acid (CID 612)
Appearance	Likely crystalline solid (inferred)
Solubility	Water-soluble (analogous to silver lactate)

Structural studies of related silver-lactate complexes, such as silver lactate (CH₃CH(OH)COOAg), reveal polymeric architectures in the solid state, suggesting potential similarities in silver ammonium lactate’s coordination geometry.

Synthesis and Manufacturing

While no explicit synthesis protocol for silver ammonium lactate is detailed in the literature, its preparation can be inferred from analogous silver-lactate systems. Silver lactate is typically synthesized via the reaction of silver carbonate (Ag₂CO₃) with lactic acid:

$$\text{Ag}_2\text{CO}_3 + 2\,\text{CH}_3\text{CH(OH)COOH} \rightarrow 2\,\text{CH}_3\text{CH(OH)COOAg} + \text{CO}_2 + \text{H}_2\text{O}$$

For silver ammonium lactate, ammonium hydroxide (NH₄OH) may be introduced to the reaction mixture to incorporate the ammonium ion. Alternatively, metathesis reactions between silver nitrate (AgNO₃) and ammonium lactate could yield the compound:

$$\text{AgNO}_3 + \text{NH}_4\text{C}_3\text{H}_5\text{O}_3 \rightarrow \text{NH}_4\text{AgC}_3\text{H}_5\text{O}_3 + \text{NO}_3^-$$

The absence of detailed synthetic procedures in the literature underscores the need for systematic optimization of reaction conditions (e.g., pH, stoichiometry) to maximize yield and purity.

Physicochemical Properties

Spectroscopic and Crystallographic Data

No direct spectroscopic (e.g., IR, NMR) or crystallographic data for silver ammonium lactate are available. Comparative analysis with silver lactate suggests characteristic absorption bands for carboxylate (∼1600 cm⁻¹) and hydroxyl (∼3400 cm⁻¹) groups in IR spectra. X-ray diffraction studies of silver lactate hydrate reveal a polymeric structure with Ag⁺ ions bridging lactate ligands, a motif that may extend to the ammonium analog.

Chemical Reactivity and Applications

Coordination Chemistry

Silver ammonium lactate’s reactivity is hypothesized to mirror that of silver lactate, which participates in ligand-exchange reactions. For example, silver lactate reacts with tetraphosphine ligands (e.g., dppbpda) to form coordination polymers:

$$\text{dppbpda} + 4\,\text{CH}_3\text{CH(OH)COOAg} \rightarrow [(\text{dppbpda})\text{Ag}_4(\text{CH}_3\text{CH(OH)COO})_4]_n$$

Such reactivity highlights potential utility in materials science for designing metal-organic frameworks (MOFs) or conductive polymers.

Compound	Toxicity Profile	Study Model
Silver ammonium lactate	Severe eye irritation	Rabbit (in vivo)
Silver nitrate	Acute mortality at 64 mg Ag/kg (human)	Human case study
Silver nanoparticles	Hepatotoxicity, genotoxicity	Rodent (in vivo)

Systemic Toxicity

Systemic absorption of silver compounds through compromised skin or mucosal surfaces can lead to argyria, a condition characterized by blue-gray dermal discoloration due to silver deposition. Chronic exposure to ionic silver (e.g., 70–1500 mg Ag/kg cumulative dose) is associated with hepatic, renal, and neurological toxicity. While no data exist for silver ammonium lactate specifically, its propensity to release Ag⁺ ions in physiological environments suggests comparable risks.

Future Research Directions

• Synthetic Optimization: Develop reproducible methods for high-purity synthesis.

• Structural Elucidation: Conduct X-ray crystallography and spectroscopic studies.

• Toxicokinetics: Investigate absorption, distribution, metabolism, and excretion (ADME) profiles.

• Application Trials: Explore antimicrobial efficacy and sensor integration.